Cas no 153-94-6 (D-Tryptophan)
D-Tryptophan is a naturally occurring amino acid known for its role in protein synthesis and as a precursor to serotonin, a neurotransmitter involved in mood regulation. Its high bioavailability and stable chemical properties make it an attractive compound for various biochemical applications.
D-Tryptophan structure
Product Name:D-Tryptophan
CAS No:153-94-6
MF:C11H12N2O2
MW:204.2252
MDL:MFCD00005647
CID:36618
PubChem ID:87576458
Update Time:2025-08-26
D-Tryptophan Chemical and Physical Properties
Names and Identifiers
-
- D-Tryptophan
- (R)-2-Amino-3-(3-indolyl)propionic acid
- H-D-Trp-OH
- D(+)-Tryptophan
- D-Trytophan
- (R)-(+)-2-AMINO-3-(3-INDOLYL)PROPIONIC ACID
- CBZ-D-TRP BR
- D-(+)-Tryptophan
- D-Trp
- Tryptophan
- TRYPTOPHAN, D-(RG)
- (2R)-2-amino-3-(1H-indol-3-yl)propanoic acid
- ?-(+)-Tryptophan
- ?-2-AMino-3-(3-indolyl)propionic acid
- D-2-AMino-3- indolylpropanoic acid
- D-α-Amino-3-indolepropionic acid
- D-β-3-Indolyl alanine
- D-alpha-Amino-3-indolepropionic acid
- 3,3'-Indolyl-2-alanine
- (+)-Tryptophan
- LTR
- TRP-01
- D-Trp-OH
- (S)-alph
- NSC 97942
- H-D-TYP-OH
- d-tryptopha
- WV
- (R)-Tryptophan
- D-TRYPTOPHANE
- D-Trytophane
- Tryptophan, D-
- 7NS97N9H1G
- QIVBCDIJIAJPQS-SECBINFHSA-N
- DTR
- DSSTox_RID_82038
- DSSTox_CID_
- CAS-153-94-6
- NCGC00093372-02
- C00525
- MLS000069477
- AM20050158
- J-300262
- D-Trypophan
- AKOS015924228
- Z256709618
- T0539
- CS-W013195
- DB03225
- Q27115085
- H-delta-TRP-oh
- UNII-7NS97N9H1G
- 1202359-57-6
- (2R)-2-amino-3-(1H-indol-3-yl)propanoate
- Q-101644
- NCGC00094437-05
- EN300-53346
- (R)-2-amino-3-(1H-indol-3-yl)propanoic acid
- Tox21_111205_1
- DTXCID8026989
- delta-alpha-Amino-3-indolepropionic acid
- CHEMBL292303
- SMR000059103
- EINECS 205-819-9
- D-Tryptophan-d5
- delta-(+)-tryptophan
- DTrp
- Q27077125
- T-8300
- AFA369F6-7A19-42E1-B9E9-0156A2BCE50B
- GTPL5798
- HDTrpOH
- HY-W012479
- NCGC00257553-01
- AC-24064
- MFCD00005647
- InChI=1/C11H12N2O2/c12-9(11(14)15)5-7-6-13-10-4-2-1-3-8(7)10/h1-4,6,9,13H,5,12H2,(H,14,15)/t9-/m1/s
- BCP16808
- 153-94-6
- CHEBI:16296
- CCG-231118
- NS00068209
- s6253
- NSC97942
- CS-11234
- delta-trytophane
- BDBM50043799
- (R)-(+)-tryptophan
- delta-tryptophane
- Tox21_111205
- SCHEMBL92677
- 2-amino-3-indol-3-ylpropanoic acid
- DTXSID0046989
- NSC-97942
- Tox21_301300
- AKOS001426593
- D-Tryptophan, >=98.0% (HPLC)
- NCGC00093372-03
- 1ST159595
-
- MDL： MFCD00005647
- Inchi： 1S/C11H12N2O2/c12-9(11(14)15)5-7-6-13-10-4-2-1-3-8(7)10/h1-4,6,9,13H,5,12H2,(H,14,15)/t9-/m1/s1
- InChI Key： QIVBCDIJIAJPQS-SECBINFHSA-N
- SMILES： O([H])C([C@@]([H])(C([H])([H])C1=C([H])N([H])C2=C([H])C([H])=C([H])C([H])=C12)N([H])[H])=O
- BRN： 86198
Computed Properties
- Exact Mass: 204.09000
- Monoisotopic Mass: 204.089878
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 79.1
- Surface Charge: 0
- Tautomer Count: nothing
Experimental Properties
- Color/Form: White or off white to yellowish crystalline powder
- Density: 1.1754 (rough estimate)
- Melting Point: 282-285 °C (dec.) (lit.)
- Boiling Point: 447.9°C at 760 mmHg
- Flash Point: 195.4°C
- Refractive Index: 31 ° (C=1, H2O)
- Water Partition Coefficient: 11 g/L (20 ºC)
- Stability/Shelf Life: Stable. Incompatible with oxidizing agents.
- PSA: 79.11000
- LogP: 1.82260
- Specific Rotation: 31.5 º (c=1, H2O 24 ºC)
- Solubility: Slightly soluble in ethanol, insoluble in chloroform and diethyl ether
D-Tryptophan Security Information
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： S24/25:Prevent skin and eye contact.
- Safety Instruction： S24/25
- FLUKA BRAND F CODES：8
- RTECS：YN6129000
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- HazardClass：IRRITANT
- TSCA：Yes
- Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
- Safety Term：S24/25
D-Tryptophan Customs Data
- HS CODE：29339990
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
D-Tryptophan Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| YUN NAN XI LI SHENG WU JI SHU GU FEN Co., Ltd. | BBP80346-5mg |
Tryptophan |
153-94-6 | 98.0% | 5mg |
¥100 | 2021-05-07 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T105704-100g |
D-Tryptophan |
153-94-6 | 98% | 100g |
¥135.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T105704-500g |
D-Tryptophan |
153-94-6 | 98% | 500g |
¥452.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T105704-5g |
D-Tryptophan |
153-94-6 | 98% | 5g |
¥31.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T105704-25g |
D-Tryptophan |
153-94-6 | 98% | 25g |
¥63.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T105704-250g |
D-Tryptophan |
153-94-6 | 98% | 250g |
¥282.90 | 2023-09-01 | |
| Chemenu | CM249756-500g |
H-D-Trp-OH |
153-94-6 | 97% | 500g |
$153 | 2021-06-09 | |
| Chemenu | CM249756-1000g |
H-D-Trp-OH |
153-94-6 | 97% | 1000g |
$224 | 2021-06-09 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | ST2282-100g |
D-Tryptophan |
153-94-6 | ≥99% | 100g |
￥790元 | 2023-09-15 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | ST2282-25g |
D-Tryptophan |
153-94-6 | ≥99% | 25g |
￥280元 | 2023-09-15 |
D-Tryptophan Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:153-94-6)(2R)-2-amino-3-(1H-indol-3-yl)propanoic acid
Order Number:A809480
Stock Status:in Stock
Quantity:1kg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:50
Price ($):186.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:153-94-6)D( )-Tryptophan
Order Number:LE6846;LE25421999;LE14326
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:49
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:153-94-6)D(+)-Tryptophan
Order Number:sfd5260
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com
D-Tryptophan Related Literature
-
Hui Liu,Deyong Su,Guolin Cheng,Jimin Xu,Xinyan Wang,Yuefei Hu Org. Biomol. Chem., 2010,8, 1899-1904
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
Recommended suppliers
Amadis Chemical Company Limited
(CAS:153-94-6)(2R)-2-amino-3-(1H-indol-3-yl)propanoic acid
Purity:99%
Quantity:1kg
Price ($):186.0
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:153-94-6)D( )-Tryptophan
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry